Cas no 2202427-81-2 (2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine)

• Product Name: 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine
• CAS No: 2202427-81-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5326377
• Update Time: 2025-07-22

2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine
• 2-(cyclopent-3-en-1-ylmethoxy)-6-methylpyrazine
• 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine

• Inchi： 1S/C11H14N2O/c1-9-6-12-7-11(13-9)14-8-10-4-2-3-5-10/h2-3,6-7,10H,4-5,8H2,1H3
• InChI Key： ZUWNMOZPMMKPCU-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)CC1CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 35

Additional information on 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine

Professional Introduction to Compound with CAS No. 2202427-81-2 and Product Name: 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine

The compound identified by the CAS number 2202427-81-2 and the product name 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a pyrazine core substituted with a cyclopentene moiety and a methoxy group, has garnered attention due to its structural complexity and potential biological activities.

Pyrazine derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antioxidant effects. The presence of the cyclopentene ring in 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine introduces a unique conformational flexibility that may influence its interactions with biological targets. This structural feature has been explored in recent studies aiming to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their potential applications. Molecular docking studies have suggested that 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine may exhibit inhibitory activity against various enzymes implicated in metabolic disorders. This hypothesis is supported by preliminary experimental data indicating promising interactions with key targets such as kinases and phosphodiesterases.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. The methoxy-substituted pyrazine ring is particularly sensitive to over-reduction or oxidation, necessitating careful optimization of synthetic pathways. Recent methodologies employing transition-metal catalysis have shown promise in facilitating the introduction of functional groups while maintaining regioselectivity.

In the realm of medicinal chemistry, the structural motif of 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine has been investigated for its potential as a scaffold for drug discovery. The cyclopentene ring, known for its ability to adopt multiple conformations, offers a versatile platform for further derivatization. Researchers have explored modifications to the methoxy group and the methyl substituent on the pyrazine ring to modulate bioactivity.

One particularly intriguing aspect of this compound is its potential role in modulating neurotransmitter systems. Pyrazine derivatives have been shown to interact with receptors and ion channels involved in central nervous system function. The structural features of 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine suggest it may serve as a lead compound for developing agents with applications in neurodegenerative diseases or cognitive enhancement.

Experimental validation of these hypotheses requires rigorous testing in vitro and in vivo. Initial cell-based assays have demonstrated moderate activity against certain cancer cell lines, indicating potential therapeutic utility. Further studies are needed to elucidate the mechanisms of action and to assess the compound's safety profile.

The integration of machine learning techniques has accelerated the process of identifying promising candidates from large chemical libraries. Predictive models trained on known bioactive pyrazines have been used to guide the design of analogs like 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine. These models take into account various physicochemical properties, ensuring that synthesized compounds are more likely to exhibit desired biological activities.

The future direction of research on this compound involves exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance therapeutic outcomes while minimizing individual drug dosages. Such combinatorial approaches are increasingly recognized as a key strategy in addressing complex diseases.

In conclusion, 2-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyrazine (CAS No. 2202427-81-2) represents a fascinating subject of study with significant implications for drug discovery and development. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues, this compound holds the potential to contribute to advancements in pharmaceutical sciences and therapeutic interventions.